- Preparation of oxadiazolone derivatives for use as transient receptor potential channel inhibitors, World Intellectual Property Organization, , ,
Cas no 955372-86-8 (3-Bromo-5-fluoroisonicotinic acid)
955372-86-8 structure
Product Name:3-Bromo-5-fluoroisonicotinic acid
CAS No:955372-86-8
MF:C6H3BrFNO2
MW:219.99592423439
MDL:MFCD13181633
CID:1015832
PubChem ID:50990491
Update Time:2024-10-25
3-Bromo-5-fluoroisonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-fluoroisonicotinic acid
- 3-Bromo-5-fluoro-4-pyridinecarboxylic acid
- 3-Bromo-5-fluoropyridine-4-carboxylic acid
- MKWGICBLFLGJBI-UHFFFAOYSA-N
- 3-Bromo-5-fluoro-isonicotinic acid
- STL557835
- BBL104022
- SB18634
- AB0043261
- Z1166
- ST24028449
- 3-Bromo-5-fluoro-pyridine-4-carboxylic acid
- Z1741980523
- 3-Bromo-5-fluoro-4-pyridinecarboxylic acid (ACI)
-
- MDL: MFCD13181633
- Inchi: 1S/C6H3BrFNO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2H,(H,10,11)
- InChI Key: MKWGICBLFLGJBI-UHFFFAOYSA-N
- SMILES: O=C(C1C(Br)=CN=CC=1F)O
Computed Properties
- Exact Mass: 218.93300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 167
- Topological Polar Surface Area: 50.2
Experimental Properties
- Density: 1.903±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (6.4 g/l) (25 º C),
- PSA: 50.19000
- LogP: 1.68140
3-Bromo-5-fluoroisonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B845333-50mg |
3-Bromo-5-fluoroisonicotinic acid |
955372-86-8 | 96% | 50mg |
¥122.40 | 2022-09-29 | |
| Apollo Scientific | PC520692-1g |
3-Bromo-5-fluoro-pyridine-4-carboxylic acid |
955372-86-8 | 96% | 1g |
£22.00 | 2025-02-21 | |
| Apollo Scientific | PC520692-5g |
3-Bromo-5-fluoro-pyridine-4-carboxylic acid |
955372-86-8 | 96% | 5g |
£105.00 | 2025-02-21 | |
| Chemenu | CM177608-1g |
3-bromo-5-fluoroisonicotinic acid |
955372-86-8 | 96% | 1g |
$153 | 2021-08-05 | |
| Chemenu | CM177608-5g |
3-bromo-5-fluoroisonicotinic acid |
955372-86-8 | 96% | 5g |
$421 | 2021-08-05 | |
| Chemenu | CM177608-10g |
3-bromo-5-fluoroisonicotinic acid |
955372-86-8 | 96% | 10g |
$701 | 2021-08-05 | |
| Chemenu | CM177608-25g |
3-bromo-5-fluoroisonicotinic acid |
955372-86-8 | 96% | 25g |
$1403 | 2021-08-05 | |
| TRC | B961690-50mg |
3-Bromo-5-fluoroisonicotinic Acid |
955372-86-8 | 50mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B961690-100mg |
3-Bromo-5-fluoroisonicotinic Acid |
955372-86-8 | 100mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B961690-500mg |
3-Bromo-5-fluoroisonicotinic Acid |
955372-86-8 | 500mg |
$ 275.00 | 2022-06-01 |
3-Bromo-5-fluoroisonicotinic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 -70 °C; 1 h, -70 °C
1.3 Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 3
1.2 -70 °C; 1 h, -70 °C
1.3 Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 3
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide ; rt → -78 °C; 1 h, -78 °C
1.2 30 min, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.2 30 min, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
Reference
- Preparation of novel heteroaryl-substituted arylaminopyridine derivatives as MEK inhibitors for treatment of hyperproliferative diseases, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -70 °C; 1 h, -70 °C
1.2 Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3
1.2 Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3
Reference
- Preparation of oxadiazoles as transient receptor potential channel inhibitors, United States, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of peptidomimetics as inhibitors of cysteine proteases for treatment of viral infections including COVID-19, World Intellectual Property Organization, , ,
3-Bromo-5-fluoroisonicotinic acid Raw materials
3-Bromo-5-fluoroisonicotinic acid Preparation Products
3-Bromo-5-fluoroisonicotinic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
955372-86-8 (3-Bromo-5-fluoroisonicotinic acid) Related Products
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